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Compound of Interest

Compound Name: Ponazuril-d3

CAS No.: 1346602-48-9

Cat. No.: B583619

Get Quote

Executive Summary & Chemical Profile[1][2]
Ponazuril-d3 (Deuterated Toltrazuril Sulfone) is the stable isotope-labeled analog of Ponazuril,

a triazine-based antiprotozoal agent.[1] In the context of drug development and bioanalysis, it

serves a singular, critical function: acting as the Internal Standard (IS) for the precise

quantification of Ponazuril in biological matrices (plasma, cerebrospinal fluid, and tissue).

Ponazuril is the primary metabolite of Toltrazuril and is clinically significant in veterinary

medicine for treating Equine Protozoal Myeloencephalitis (EPM) caused by Sarcocystis

neurona. Accurate quantification is essential for pharmacokinetic (PK) profiling and residue

analysis in food safety.[1]

Chemical Identity Table[1][3]
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Property Data

Compound Name Ponazuril-d3 (Toltrazuril Sulfone-d3)

Parent Compound Ponazuril (Toltrazuril Sulfone)

Chemical Structure

1-methyl-3-[3-methyl-4-[4-

(trifluoromethyl)sulfonylphenoxy]phenyl]-1,3,5-

triazinane-2,4,6-trione

Isotopic Label
Deuterium (d3), typically on the N-methyl group

of the triazine ring.[1]

Molecular Formula C₁₈H₁₁D₃F₃N₃O₆S

Molecular Weight ~460.40 g/mol (Parent: 457.38 g/mol )

Solubility
Soluble in Acetonitrile, DMSO, Methanol;

Insoluble in Water.

Primary Application
Internal Standard for LC-MS/MS (Isotope

Dilution).[1]

The Science of Isotope Dilution
Why use Ponazuril-d3 instead of a structural analog? The principle of Isotope Dilution Mass

Spectrometry (IDMS) relies on the fact that the deuterated standard is chemically and

physically nearly identical to the analyte but distinguishable by mass.

Co-Elution: Ponazuril-d3 co-elutes with Ponazuril on a C18 column.[1] This means any

matrix suppression or enhancement occurring at that specific retention time affects both the

drug and the IS equally.

Normalization: By calculating the area ratio (Analyte/IS), errors from extraction recovery and

ionization variability are mathematically cancelled out.

Visualization: The IDMS Workflow
The following diagram illustrates the error-correction logic inherent in using Ponazuril-d3.
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Figure 1: The self-validating workflow of Isotope Dilution Mass Spectrometry using Ponazuril-
d3.

Analytical Methodology: LC-MS/MS Protocol[1][4][5]
[6][7][8][9][10]
This protocol is designed for the quantification of Ponazuril in Equine Plasma, but is adaptable

to other matrices.

A. Sample Preparation (Protein Precipitation)
Rationale: Ponazuril is highly lipophilic.[1][2] A simple protein precipitation with acetonitrile is

often sufficient and maximizes recovery compared to complex Solid Phase Extraction (SPE),

though SPE may be used for cleaner extracts.[1]

Thaw plasma samples at room temperature and vortex.

Aliquot 50 µL of plasma into a 1.5 mL centrifuge tube.

Spike IS: Add 10 µL of Ponazuril-d3 working solution (e.g., 1000 ng/mL in methanol).

Precipitate: Add 150 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.

Vortex vigorously for 1 minute to ensure complete protein denaturation.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer 100 µL of the clear supernatant to an autosampler vial containing 100 µL of water

(to match initial mobile phase strength).

B. Liquid Chromatography Conditions
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Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).[1]

Mobile Phase A: Water + 5mM Ammonium Acetate (pH unadjusted or pH 4.5).[1]

Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

Gradient:

0.0 min: 30% B[1]

0.5 min: 30% B[1]

3.0 min: 95% B

4.0 min: 95% B

4.1 min: 30% B (Re-equilibration)

C. Mass Spectrometry Parameters (Negative ESI)
Ponazuril and its d3-analog ionize most efficiently in Negative Electrospray Ionization (ESI-)

mode due to the acidic nature of the triazine/sulfonyl moiety.[1]

Source: ESI Negative[3]

Capillary Voltage: -4500 V

Desolvation Temp: 500°C

MRM Transitions Table
Note: Transitions must be optimized for collision energy (CE) on your specific instrument.
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Type Mechanism

Ponazuril 456.0 [M-H]⁻ 387.0 Quantifier
Loss of CF₃

group

Ponazuril 456.0 [M-H]⁻ 322.0 Qualifier
Triazine ring

cleavage

Ponazuril-d3 459.0 [M-H]⁻ 390.0 IS Quant
Loss of CF₃ (d3

retained)

Technical Insight: The loss of the trifluoromethyl group (CF₃, mass 69) is a characteristic

fragmentation pathway for this class of compounds. Since the d3 label is typically on the N-

methyl group of the triazine ring (distal from the CF₃), the product ion shifts by exactly +3 Da

(387 → 390), maintaining the isotopic distinction.

Method Validation Criteria (FDA/EMA)
To ensure the trustworthiness of the data generated using this guide, the method must be

validated against the following pillars:

Linearity: Construct a calibration curve (e.g., 10 – 5000 ng/mL). The correlation coefficient

(r²) must be > 0.99.[1]

Accuracy & Precision:

Intra-day and Inter-day variability (CV%) should be < 15% (20% at LLOQ).[1]

Accuracy should be within ±15% of nominal concentration.

Matrix Effect (ME):

Compare the peak area of Ponazuril-d3 spiked into extracted blank plasma vs. neat

solvent.

Acceptance: ME should be consistent between the analyte and the IS. This confirms the

d3-standard is compensating for suppression.[1]
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Visualization: Validation Logic
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Figure 2: Key validation pillars required for regulatory acceptance of the bioanalytical method.

[1]

Safety and Handling
Hygroscopic Nature: Deuterated standards are often hygroscopic.[1] Store at -20°C under

desiccated conditions.

Equilibration: Allow the vial to reach room temperature before opening to prevent

condensation, which can degrade the isotopic purity or concentration accuracy.

Solubility: Dissolve primary stocks in 100% Methanol or DMSO.[1] Avoid leaving stocks in

high-water content solvents for extended periods to prevent potential deuterium exchange

(though C-D bonds are generally stable).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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